Cas no 461459-56-3 (N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide)

• Product Name: N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide
• CAS No: 461459-56-3
• MF: C₂₂H₂₉N₃S
• MW: 367.550763845444
• CID: 5697975
• Update Time: 2025-10-30

N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide
• 1-Piperazinecarbothioamide, 4-(diphenylmethyl)-N-(1-methylpropyl)-
• N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide

• Inchi： 1S/C22H29N3S/c1-3-18(2)23-22(26)25-16-14-24(15-17-25)21(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,18,21H,3,14-17H2,1-2H3,(H,23,26)
• InChI Key： LAFUQJYWUTXWFY-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)CC)=S)CCN(C(C2=CC=CC=C2)C2=CC=CC=C2)CC1

Additional information on N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide

N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide: A Comprehensive Overview

N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide (CAS No. 461459-56-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

Chemical Structure and Properties

The molecular formula of N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide is C₂₀H₂₈N₂S, with a molecular weight of 336.51 g/mol. The compound features a piperazine ring substituted with a diphenylmethyl group and a butan-2-yl group, along with a thioamide functional group. These structural elements contribute to its distinct chemical and physical properties. The presence of the thioamide group imparts polarity and hydrogen-bonding capabilities, while the aromatic diphenylmethyl moiety enhances lipophilicity and stability.

Synthesis Methods

The synthesis of N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide typically involves several steps, each carefully optimized to ensure high yield and purity. One common approach is to start with the reaction of 4-(diphenylmethyl)piperazine with butan-2-one to form the corresponding N-(butan-2-yl)-4-(diphenylmethyl)piperazine. Subsequently, this intermediate is reacted with carbon disulfide in the presence of a base to introduce the thioamide functionality. Recent advancements in synthetic methodologies have focused on improving the efficiency and environmental sustainability of these processes, such as the use of green solvents and catalysts.

Biological Activities

N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit oxidative stress and reduce neuroinflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide has also demonstrated anticonvulsant activity in preclinical models. Research suggests that it may act by modulating GABAergic transmission or interacting with other neurotransmitter systems. These findings highlight its potential as a therapeutic agent for epilepsy and other seizure disorders.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide is currently being explored through various stages of clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy, with minimal adverse effects observed in patients. Ongoing studies are focusing on optimizing dosing regimens and evaluating long-term outcomes in larger patient populations.

In parallel, researchers are investigating the compound's mechanism of action at a molecular level to better understand its pharmacological profile. Advanced techniques such as molecular docking studies and in vitro assays are being employed to elucidate its interactions with specific targets in the CNS. These insights are crucial for guiding future drug development efforts and identifying potential combination therapies.

Conclusion

N-(Butan-2-yl)-4-(diphenylmethyl)piperazine-1-carbothioamide (CAS No. 461459-56-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties that make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in areas such as neurodegenerative diseases and epilepsy.